Cas no 1159977-15-7 (N-Boc-4-(methylamino)-1-(3-pyridyl)-1-butanone)

• Product Name: N-Boc-4-(methylamino)-1-(3-pyridyl)-1-butanone
• CAS No: 1159977-15-7
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 1064308
• PubChem ID: 46780876
• Update Time: 2025-10-28

N-Boc-4-(methylamino)-1-(3-pyridyl)-1-butanone Chemical and Physical Properties

Names and Identifiers

• N-Boc-4-(methylamino)-1-(3-pyridyl)-1-butanone
• tert-butyl N-methyl-N-(4-oxo-4-pyridin-3-ylbutyl)carbamate
• 1159977-15-7
• SCHEMBL23992227
• tert-Butyl methyl(4-oxo-4-(pyridin-3-yl)butyl)carbamate
• DTXSID30675720
• tert-Butyl methyl[4-oxo-4-(pyridin-3-yl)butyl]carbamate

• Inchi： 1S/C15H22N2O3/c1-15(2,3)20-14(19)17(4)10-6-8-13(18)12-7-5-9-16-11-12/h5,7,9,11H,6,8,10H2,1-4H3
• InChI Key： LAQWVKRWOMLJKA-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCCC(C1C=NC=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.16300
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.5Ų

Experimental Properties

• PSA: 59.50000
• LogP: 2.91140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-Boc-4-(methylamino)-1-(3-pyridyl)-1-butanone

N-Boc-4-(methylamino)-1-(3-pyridyl)-1-butanone: A Comprehensive Overview

N-Boc-4-(methylamino)-1-(3-pyridyl)-1-butanone, with the CAS number 1159977-15-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring, a butanone moiety, and a Boc (tert-butoxycarbonyl) protecting group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The core structure of N-Boc-4-(methylamino)-1-(3-pyridyl)-1-butanone consists of a pyridine ring substituted at the 3-position, which is connected to a butanone group. The butanone moiety is further modified with a methylamino group at the 4-position and a Boc group at the 1-position. This combination of functional groups provides the molecule with both electronic and steric properties that are highly desirable in medicinal chemistry. Recent studies have highlighted its potential as a building block for constructing bioactive compounds, particularly those targeting kinase enzymes.

One of the most notable aspects of this compound is its role in modern drug discovery. Researchers have utilized its structure to develop inhibitors for various therapeutic targets, including protein kinases, which are implicated in numerous diseases such as cancer and inflammatory disorders. The methylamino group contributes to hydrogen bonding capabilities, while the pyridine ring enhances aromatic interactions, making it an ideal candidate for designing small-molecule inhibitors.

Recent advancements in synthetic methodology have also expanded the utility of N-Boc-4-(methylamino)-1-(3-pyridyl)-1-butanone. For instance, its use as an intermediate in the synthesis of peptide mimetics has been explored. The Boc group serves as a temporary protecting group during multi-step syntheses, allowing for precise control over the reactivity of the amino group. This has facilitated the construction of more complex molecules with enhanced bioavailability and selectivity.

In addition to its pharmacological applications, this compound has found relevance in materials science. Its ability to form stable amide bonds has led to its incorporation into polymer-based drug delivery systems. These systems are designed to release drugs in a controlled manner, improving therapeutic outcomes while reducing side effects.

The synthesis of N-Boc-4-(methylamino)-1-(3-pyridyl)-1-butanone typically involves multi-step processes that require meticulous control over reaction conditions. Key steps include the formation of the pyridine ring through cyclization reactions and the subsequent installation of functional groups via nucleophilic substitutions or condensations. Recent optimizations have focused on improving yield and purity, often employing catalytic methods or microwave-assisted techniques.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of this compound. Understanding its fate in natural environments is crucial for assessing its ecological impact and ensuring sustainable practices in chemical manufacturing.

In conclusion, N-Boc-4-(methylamino)-1-(3-pyridyl)-1-butanone stands out as a pivotal molecule in contemporary organic chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in drug discovery and materials science. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of chemical innovation.